N'-(4-methylbenzoyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbohydrazide

• IUPAC Name: N'-(4-methylbenzoyl)-1-phenyl-5-pyrrol-1-ylpyrazole-4-carbohydrazide
• InChI: InChI=1S/C22H19N5O2/c1-16-9-11-17(12-10-16)20(28)24-25-21(29)19-15-23-27(18-7-3-2-4-8-18)22(19)26-13-5-6-14-26/h2-15H,1H3,(H,24,28)(H,25,29)
• InChI Key: AEJNFUOWCJSFRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNC(=O)C2=C(N(N=C2)C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C22H19N5O2
• Molecular Weight: 385.4 g/mol

Description

“N’-(4-methylbenzoyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbohydrazide” is a complex organic compound. It contains several functional groups and rings, including a pyrrole ring, a phenyl ring, a pyrazole ring, and a carbohydrazide group.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through multi-step processes involving reactions like benzoylation, Fries rearrangement, and others.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Synthesis and Antimicrobial Activity : The synthesis of N'-(4-methylbenzoyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbohydrazide derivatives and their antimicrobial activities have been explored. These compounds have shown potential as antimicrobial agents against various bacterial strains and fungi. For instance, studies have shown that these compounds demonstrate potent to weak antimicrobial activity, highlighting their potential in the development of new antimicrobial agents (Siddiqui et al., 2013).

Leishmanicidal Activities

• Leishmanicidal Properties : Research has identified certain derivatives of 1H-pyrazole-4-carbohydrazide, which includes compounds structurally similar to N'-(4-methylbenzoyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbohydrazide, as effective against Leishmania parasites. These compounds have been found to be effective on promastigotes forms of L. amazonensis, L. chagasi, and L. braziliensis species (Bernardino et al., 2006).

Conformational and Molecular Studies

• Spectroscopic Analysis and Molecular Studies : Various pyrazole-4-carbohydrazide derivatives have been synthesized and characterized through analytical and spectroscopic methods. These studies include vibrational spectroscopic investigations, molecular dynamic simulations, and molecular docking studies. This research provides insights into the chemical structure and potential applications of these compounds in various fields (Pillai et al., 2017).

Potential in Drug Development

• Synthesis and Characterization for Drug Development : The synthesis and characterization of compounds like N'-(4-methylbenzoyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbohydrazide are crucial in developing new drugs. Studies focusing on synthesizing these compounds and evaluating their biological activities suggest their potential use in drug development (Al-Ghamdi, 2019).

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its physical and chemical properties, and investigating its mechanism of action.